Cas no 2138095-53-9 (N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide)

• Product Name: N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide
• CAS No: 2138095-53-9
• MF: C₁₇H₂₁N₅O₄S
• MW: 391.44474196434
• CID: 6055776
• PubChem ID: 165493747
• Update Time: 2025-06-08

N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide
• 2138095-53-9
• EN300-1169019

• Inchi： 1S/C17H21N5O4S/c23-22(24)16-5-1-2-6-17(16)27(25,26)21(12-14-10-19-13-20-11-14)15-4-3-8-18-9-7-15/h1-2,5-6,10-11,13,15,18H,3-4,7-9,12H2
• InChI Key： AUHYPVWZESIBGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N(CC1=CN=CN=C1)C1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 391.13142534g/mol
• Monoisotopic Mass: 391.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų

Additional information on N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide

Recent Advances in the Study of N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide (CAS: 2138095-53-9)

The compound N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide (CAS: 2138095-53-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

Recent studies have focused on the synthesis and optimization of N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the compound's yield and purity. The structural elucidation of this molecule has been achieved through spectroscopic methods such as NMR, mass spectrometry, and X-ray crystallography, confirming its chemical identity and stability under various conditions.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymatic targets. Preliminary in vitro studies have demonstrated that N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide exhibits promising inhibitory activity against certain kinases and proteases, which are implicated in various disease pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting cancer, inflammatory disorders, and infectious diseases.

In addition to its enzymatic inhibition properties, recent research has explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies conducted in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These investigations have revealed that the compound possesses favorable bioavailability and a reasonable half-life, making it a viable candidate for further preclinical development. However, challenges related to its solubility and potential toxicity require additional optimization.

The molecular mechanism underlying the biological activity of N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide has also been a focal point of recent research. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its interaction with target proteins. Computational docking simulations and molecular dynamics studies have further elucidated the binding modes and affinity of the compound, providing a foundation for the design of more potent analogs.

Despite the promising results, several gaps remain in the understanding of this compound's full therapeutic potential. Current research efforts are directed toward addressing these gaps, including the evaluation of its efficacy in more complex disease models and the exploration of its synergistic effects with existing drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(azepan-4-yl)-2-nitro-N-[(pyrimidin-5-yl)methyl]benzene-1-sulfonamide (CAS: 2138095-53-9) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline, with the ultimate goal of addressing unmet medical needs.